Cas no 1261684-55-2 (3,4,5-Tribromomandelic acid)

• Product Name: 3,4,5-Tribromomandelic acid
• CAS No: 1261684-55-2
• MF: C₈H₅Br₃O₃
• MW: 388.835500478745
• CID: 4796818
• Update Time: 2023-08-17

3,4,5-Tribromomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Tribromomandelic acid

• Inchi： 1S/C8H5Br3O3/c9-4-1-3(7(12)8(13)14)2-5(10)6(4)11/h1-2,7,12H,(H,13,14)
• InChI Key： IKGCWWVOHQIOLP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C(=O)O)O)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5